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Compound of Interest

Compound Name: N-(5-hydroxypentyl)maleimide

Cat. No.: B3110765

Get Quote

CAS Number: 180608-78-0

Chemical Structure:

Molecular Formula: C₉H₁₃NO₃

SMILES: OCCCCCN1C(=O)C=CC1=O

InChI Key: PEEHTFAAVSWFBL-UHFFFAOYSA-N

This technical guide provides an in-depth overview of N-(5-hydroxypentyl)maleimide, a

bifunctional linker molecule of significant interest in the fields of bioconjugation and drug

delivery. It is tailored for researchers, scientists, and professionals involved in the development

of targeted therapeutics, such as antibody-drug conjugates (ADCs) and functionalized

nanoparticles.

Core Properties and Applications
N-(5-hydroxypentyl)maleimide is a derivative of maleimide, a class of compounds widely

utilized for their ability to form stable covalent bonds with sulfhydryl (thiol) groups present in
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cysteine residues of proteins and peptides.[1] The key features of this molecule are its

maleimide group, which provides reactivity towards thiols, and a terminal hydroxyl group on a

pentyl chain, which can be used for further chemical modifications or to influence the

physicochemical properties of the resulting conjugate.

Its primary application is as a non-cleavable linker in the synthesis of antibody-drug conjugates

(ADCs).[2][3][4] In this context, the maleimide end reacts with a thiol group on an antibody,

while the hydroxyl end can be derivatized to attach a cytotoxic payload. The non-cleavable

nature of the resulting thioether bond ensures that the drug remains attached to the antibody

until the entire ADC is internalized by the target cell and degraded in the lysosome, releasing

the active drug.[1]

Beyond ADCs, N-(5-hydroxypentyl)maleimide and similar maleimide derivatives are

employed in the surface modification of liposomes and other nanoparticles for targeted drug

delivery.[5] By incorporating maleimide-functionalized lipids into a liposomal formulation,

targeting moieties such as antibodies or peptides can be attached to the surface, enhancing

the delivery of encapsulated drugs to specific cell types.

Quantitative Data Summary
While specific quantitative data for N-(5-hydroxypentyl)maleimide is not extensively available

in the public domain, the following table summarizes typical performance indicators for

maleimide-thiol conjugation reactions, which are generally applicable.
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Parameter
Typical
Value/Range

Conditions Notes

Reaction pH 6.5 - 7.5 Aqueous buffer

Maleimide reactivity

with thiols is optimal in

this range. At pH >

7.5, reactivity with

amines and hydrolysis

of the maleimide ring

increases.[1][6]

Reaction Time
Minutes to a few

hours
Room temperature

The reaction is

generally rapid.[7]

Conjugation Efficiency >90% Optimized conditions

Efficiency is

dependent on factors

like stoichiometry, pH,

and accessibility of

the thiol group.

Stability of Thioether

Bond
Stable

Physiological

conditions

The thioether bond is

generally stable, but

the adjacent

succinimide ring can

be susceptible to

hydrolysis or retro-

Michael addition (thiol

exchange),

particularly with N-

alkyl maleimides.[8][9]

Experimental Protocols
The following are generalized experimental protocols for the use of maleimide linkers in

bioconjugation. These should be optimized for specific applications.

Antibody-Drug Conjugation
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This protocol outlines the general steps for conjugating a thiol-containing payload to an

antibody using a maleimide linker like N-(5-hydroxypentyl)maleimide.

Materials:

Antibody solution (e.g., in PBS buffer)

N-(5-hydroxypentyl)maleimide derivatized with a cytotoxic drug

Reducing agent (e.g., TCEP)

Quenching reagent (e.g., N-acetylcysteine)

Reaction buffer (e.g., PBS, pH 7.2)

Purification system (e.g., size-exclusion chromatography)

Procedure:

Antibody Reduction: If necessary to generate free thiol groups, treat the antibody with a

reducing agent like TCEP at a controlled molar excess. Incubate at 37°C for a defined period

(e.g., 1-2 hours).

Conjugation: Add the maleimide-drug conjugate to the reduced antibody solution. The molar

ratio of the conjugate to the antibody should be optimized to achieve the desired drug-to-

antibody ratio (DAR). React for 1-2 hours at room temperature or 4°C.

Quenching: Add a quenching reagent like N-acetylcysteine to react with any unreacted

maleimide groups.

Purification: Purify the resulting ADC from unconjugated drug and other reagents using a

suitable method such as size-exclusion chromatography.

Characterization: Characterize the ADC to determine the DAR, aggregation level, and

biological activity.

Liposome Surface Modification
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This protocol describes the preparation of maleimide-functionalized liposomes for subsequent

conjugation of targeting ligands.

Materials:

Lipids (e.g., DPPC, Cholesterol)

Maleimide-functionalized lipid (e.g., DSPE-PEG-Maleimide)

Drug to be encapsulated (optional)

Hydration buffer (e.g., PBS, pH 6.5-7.0)

Extrusion apparatus with polycarbonate membranes

Procedure:

Lipid Film Formation: Dissolve the lipids and the maleimide-functionalized lipid in an organic

solvent (e.g., chloroform). Remove the solvent under reduced pressure to form a thin lipid

film on the wall of a round-bottom flask.

Hydration: Hydrate the lipid film with the aqueous buffer (containing the drug if applicable) by

vortexing or sonication. This results in the formation of multilamellar vesicles (MLVs).

Extrusion: Subject the MLV suspension to extrusion through polycarbonate membranes of a

defined pore size (e.g., 100 nm) to produce unilamellar vesicles of a uniform size.

Purification: Remove any unencapsulated drug by dialysis or size-exclusion chromatography.

Ligand Conjugation: Add the thiol-containing targeting ligand (e.g., a thiolated antibody or

peptide) to the liposome suspension. Incubate for several hours at room temperature to

allow for conjugation to the maleimide groups on the liposome surface.

Final Purification: Purify the ligand-conjugated liposomes from unconjugated ligands.

Visualizations
Antibody-Drug Conjugate (ADC) Synthesis and Action
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ADC Synthesis

Mechanism of Action
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Caption: Workflow of ADC synthesis and its mechanism of action.

Functionalized Liposome Preparation for Targeted
Delivery
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Caption: Preparation of targeted liposomes using a maleimide linker.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3110765/docs?utm_src=pdf-body-img#n-5-hydroxypentyl-maleimide-a-technical-guide-for-drug-development-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3110765?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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